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Compound of Interest

Compound Name: Glycolic acid-d2

Cat. No.: B3044208

Essential Safety and Handling Guide for Glycolic
Acid-d2

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Glycolic acid-d2, ensuring a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Glycolic acid-d2 is classified as a hazardous substance that can cause severe skin burns and
eye damage.[1][2] It is also harmful if inhaled or swallowed.[1][2] Therefore, strict adherence to
PPE guidelines is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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Protection Type Specific Equipment Rationale
Chemical safety goggles or a Protects against splashes and
Eye/Face Protection face shield with safety glasses.  dust, preventing serious eye
[1] damage.

Chemical-resistant gloves
) ] (e.g., Nitrile rubber) and Prevents skin contact, which
Skin Protection ) ) ) _
impervious protective clothing can cause severe burns.

or a lab coat.

Use in a well-ventilated area or
under a chemical fume hood is
) ) required. If ventilation is Minimizes the risk of inhaling
Respiratory Protection )
inadequate, a NIOSH- harmful dust or aerosols.
approved respirator is

necessary.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Glycolic acid-d2 is crucial for maintaining safety and
experimental integrity.

Preparation:

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Glycolic acid-d2.

» Ensure Proper Ventilation: Work should be conducted in a certified chemical fume hood or a
well-ventilated laboratory.

o Assemble PPE: Don all required personal protective equipment as detailed in the table
above.

» Prepare Work Area: Ensure the workspace is clean and uncluttered. Have spill control
materials, such as absorbent pads and neutralizing agents (e.g., sodium bicarbonate),
readily available.
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Handling:

» Weighing and Transfer: Handle Glycolic acid-d2 as a solid. Avoid creating dust. Use
appropriate tools for transfer.

e Solution Preparation: When dissolving, slowly add the Glycolic acid-d2 to the solvent.

» Avoid Incompatibilities: Keep Glycolic acid-d2 away from strong bases, oxidizing agents,
and reducing agents to prevent hazardous reactions.

Post-Handling:
o Decontamination: Clean the work area thoroughly after use.
» Hand Washing: Wash hands with soap and water after removing gloves.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately remove all contaminated clothing.
_ Rinse the affected skin area with large amounts
Skin Contact ) ) )
of water for at least 15 minutes. Seek immediate

medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.
For small spills, use absorbent materials to
contain and collect the substance. Neutralize
Spill with a mild base like sodium bicarbonate. For

large spills, evacuate the area and follow

emergency protocols.

Disposal Plan

Proper disposal of Glycolic acid-d2 and its waste is essential to protect the environment and

comply with regulations.

o Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup
materials, in a designated and clearly labeled hazardous waste container.

o Labeling: Ensure the waste container is labeled with the chemical name and associated
hazards.

o Storage: Store the waste container in a secure, well-ventilated area, away from incompatible
materials.
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o Disposal: Dispose of the hazardous waste through a licensed professional waste disposal
service in accordance with all local, state, and federal regulations. Do not dispose of
Glycolic acid-d2 down the drain.

Quantitative Data Summary

Property Value Reference
Molecular Weight 78.07 g/mol

Physical State Solid

Appearance White to off-white solid

Melting Point 75-80 °C (167 - 176 °F)

Solubility Soluble in water

pH 2 at 50 g/l at 20 °C (68° F)

Experimental Workflow Diagram

The following diagram illustrates the logical steps for the safe handling of Glycolic acid-d2 in a
laboratory setting.
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Caption: Workflow for Safe Handling of Glycolic Acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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